Cas no 1383706-61-3 (1H-Indazole, 3-ethynyl-6-methyl-)

• Product Name: 1H-Indazole, 3-ethynyl-6-methyl-
• CAS No: 1383706-61-3
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 2123122
• Update Time: 2023-08-04

1H-Indazole, 3-ethynyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-6-methyl-1H-indazole
• 1H-Indazole, 3-ethynyl-6-methyl-

• Inchi： 1S/C10H8N2/c1-3-9-8-5-4-7(2)6-10(8)12-11-9/h1,4-6H,2H3,(H,11,12)
• InChI Key： UBNAORJFXBOSFM-UHFFFAOYSA-N
• SMILES： N1C(C#C)=C2C=CC(C)=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 28.7